Cas no 1098340-18-1 (2-(2,3,4-Trimethoxyphenyl)-1H-indole-3-carboxylic acid)

• Product Name: 2-(2,3,4-Trimethoxyphenyl)-1H-indole-3-carboxylic acid
• CAS No: 1098340-18-1
• MF: C₁₈H₁₇NO₅
• MW: 327.331285238266
• CID: 5040373
• Update Time: 2025-05-20

2-(2,3,4-Trimethoxyphenyl)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-trimethoxyphenyl)-1H-indole-3-carboxylic acid
• BBL022026
• KM4771
• STK894745
• 2-(2,3,4-Trimethoxyphenyl)-1H-indole-3-carboxylic acid

• Inchi： 1S/C18H17NO5/c1-22-13-9-8-11(16(23-2)17(13)24-3)15-14(18(20)21)10-6-4-5-7-12(10)19-15/h4-9,19H,1-3H3,(H,20,21)
• InChI Key： SKIQDPCJMFTBLL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C1=C(C(=O)O)C2C=CC=CC=2N1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• XLogP3: 3.2
• Topological Polar Surface Area: 80.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 491.5±45.0 °C at 760 mmHg
• Flash Point: 251.0±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(2,3,4-Trimethoxyphenyl)-1H-indole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,3,4-Trimethoxyphenyl)-1H-indole-3-carboxylic acid

Comprehensive Overview of 2-(2,3,4-Trimethoxyphenyl)-1H-indole-3-carboxylic acid (CAS No. 1098340-18-1)

2-(2,3,4-Trimethoxyphenyl)-1H-indole-3-carboxylic acid (CAS No. 1098340-18-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This indole derivative features a trimethoxyphenyl moiety attached to the 1H-indole-3-carboxylic acid scaffold, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of bioactive molecules targeting inflammation, cancer, and metabolic disorders.

The compound's molecular structure combines the indole core, a privileged structure in medicinal chemistry, with a methoxy-substituted phenyl ring, which enhances its binding affinity to various biological targets. Recent studies highlight its potential as a modulator of key signaling pathways, including those involving kinase inhibition and enzyme regulation. Given the growing demand for novel small-molecule therapeutics, 2-(2,3,4-Trimethoxyphenyl)-1H-indole-3-carboxylic acid is increasingly explored in high-throughput screening assays and structure-activity relationship (SAR) studies.

In the context of current research trends, this compound aligns with the search for multi-target drugs and selective enzyme inhibitors. Its methoxy groups contribute to improved pharmacokinetic properties, such as enhanced solubility and metabolic stability, which are critical for oral bioavailability. These attributes make it a valuable tool for chemists and pharmacologists investigating fragment-based drug design and lead optimization strategies.

From a synthetic chemistry perspective, CAS No. 1098340-18-1 serves as a versatile building block for constructing more complex heterocyclic systems. Its carboxylic acid functionality allows for further derivatization through amidation, esterification, or coupling reactions, enabling the development of libraries of analogs for biological evaluation. This adaptability is particularly relevant in the era of combinatorial chemistry and AI-driven drug discovery, where rapid diversification of molecular scaffolds is essential.

Environmental and safety considerations are also paramount in the handling of 2-(2,3,4-Trimethoxyphenyl)-1H-indole-3-carboxylic acid. While not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. The compound's stability under various pH conditions and thermal profiles has been documented, making it suitable for long-term storage and transportation in research settings.

In summary, 2-(2,3,4-Trimethoxyphenyl)-1H-indole-3-carboxylic acid (CAS No. 1098340-18-1) represents a compelling case study in modern medicinal chemistry. Its structural features, combined with its applicability in diverse research areas, position it as a compound of enduring interest. As the scientific community continues to explore its full potential, this molecule is likely to play a pivotal role in advancing our understanding of small-molecule therapeutics and targeted drug delivery systems.